DEAE-Sephadex A-25 Chloride
Overview
Description
DEAE-Sephadex A-25 is a weak anion exchanger based on the well-documented and well-proven Sephadex base matrix . It contains a cross-linked dextran matrix with functional groups. These groups are linked by stable ether linkages to the glucose units in the matrix . DEAE Sephadex can be used in ion exchange chromatography for purifying and isolating proteins .
Synthesis Analysis
DEAE-Sephadex A-25 is produced by introducing functional groups onto the cross-linked dextran matrix . These groups are attached to glucose units in the matrix by stable ether linkages .Molecular Structure Analysis
The molecular structure of DEAE-Sephadex A-25 involves a cross-linked dextran matrix with functional groups . These groups are linked by stable ether linkages to the glucose units in the matrix .Chemical Reactions Analysis
DEAE-Sephadex A-25 has been used in various applications such as the formation of DEAE-Sephadex A-25 (formate form) for glucosinolates (GLS) extraction using horseradish plants .Physical And Chemical Properties Analysis
DEAE-Sephadex A-25 is a powder with a bead size of 40-125 μm (dry). It has a pore size of 30,000 Da exclusion limit. It operates at a pH range of 2-9 and has a capacity of 3-4 meq/g ion exchange capacity .Scientific Research Applications
Ion Exchange Chromatography
DEAE-Sephadex A-25 Chloride is commonly used in ion exchange chromatography for purifying and isolating proteins . The Sephadex ion exchangers contain a cross-linked dextran matrix with functional groups, which are linked by stable ether linkages to the glucose units in the matrix .
Glucosinolates Extraction
It has been used to form DEAE-Sephadex A-25 (formate form) for glucosinolates (GLS) extraction using horseradish plants . This application is particularly useful in the estimation of GLS content in Chinese kale sprouts .
Endozepine Production
DEAE-Sephadex A-25 Chloride has been used in the production and purification of endozepine from astrocytes . Endozepines are endogenous ligands for benzodiazepine receptors and play a role in various physiological processes.
Insulin-Activated Nitric Oxide Synthase Inhibitor Identification
This compound has been used to identify and label an insulin-activated nitric oxide synthase inhibitor (protein) in acute myocardial infarction (AMI) patients . This application is crucial in understanding the pathophysiology of AMI and developing potential therapeutic strategies.
Weak Anion Exchanger
DEAE-Sephadex A-25 Chloride is a weak anion exchanger . It has a capacity of 3-4 meq/g ion exchange capacity and an operating pH range of 2-9 .
Suitable for Batch Techniques
Due to its properties, DEAE-Sephadex A-25 Chloride is suitable for batch techniques . This makes it a versatile tool in various laboratory and industrial applications.
Mechanism of Action
Target of Action
DEAE-Sephadex A-25 Chloride primarily targets proteins . It is used in ion exchange chromatography for purifying and isolating proteins .
Mode of Action
DEAE-Sephadex A-25 Chloride operates as a weak anion exchanger . It contains functional groups attached to glucose units in the matrix by stable ether linkages . These functional groups interact with proteins, enabling their separation and purification during ion exchange chromatography .
Biochemical Pathways
The exact biochemical pathways affected by DEAE-Sephadex A-25 Chloride depend on the specific proteins it interacts with. For instance, it has been used to extract glucosinolates (GLS) from horseradish plants and estimate GLS content in Chinese kale sprouts . It has also been used in the production and purification of endozepine from astrocytes .
Result of Action
The result of DEAE-Sephadex A-25 Chloride’s action is the successful purification and isolation of proteins . For example, it has been used to identify and label an insulin-activated nitric oxide synthase inhibitor (protein) in acute myocardial infarction (AMI) patients .
Action Environment
The action of DEAE-Sephadex A-25 Chloride is influenced by environmental factors such as pH. It operates within a pH range of 2-9 . Its ion exchange capacity is 3-4 meq/g . It is compatible with both weak and strong anion exchange chromatography .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of DEAE-Sephadex A-25 Chloride involves the reaction of Sephadex A-25 with diethylaminoethyl chloride (DEAE-Cl) in the presence of a suitable solvent.", "Starting Materials": [ "Sephadex A-25", "Diethylaminoethyl chloride (DEAE-Cl)", "Suitable solvent" ], "Reaction": [ "Sephadex A-25 is suspended in the suitable solvent.", "Diethylaminoethyl chloride (DEAE-Cl) is added to the suspension.", "The reaction mixture is stirred at a suitable temperature for a specific time.", "The resulting DEAE-Sephadex A-25 Chloride is washed with the suitable solvent to remove any unreacted DEAE-Cl and dried." ] } | |
CAS RN |
12609-80-2 |
Product Name |
DEAE-Sephadex A-25 Chloride |
Molecular Formula |
N/A |
Molecular Weight |
0 |
synonyms |
DEAE-Sephadex A 25; Diethylaminoethyl Sephadex A 25; Sephadex DEAE A 25 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
